Cas no 885271-79-4 (7-Fluoro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid)

7-Fluoro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid structure
885271-79-4 structure
Product Name:7-Fluoro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
CAS No:885271-79-4
MF:C9H5FN2O3
MW:208.146005392075
CID:993162
PubChem ID:21491330
Update Time:2025-09-18

7-Fluoro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Fluoro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
    • 7-fluoro-3-oxo-4H-quinoxaline-2-carboxylic acid
    • QC-1926
    • RW3473
    • SCHEMBL9703672
    • DTXSID30614790
    • 7-fluoro-3-oxo-4H-quinoxaline-2-carboxylic acid;7-Fluoro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
    • A842657
    • 885271-79-4
    • FT-0741263
    • 7-FLUORO-3-OXO-3,4-DIHYDROQUINOXALINE-2-CARBOXYLICACID
    • MB05888
    • DB-027063
    • SCHEMBL26617913
    • MDL： MFCD08234930
    • Inchi： 1S/C9H5FN2O3/c10-4-1-2-5-6(3-4)11-7(9(14)15)8(13)12-5/h1-3H,(H,12,13)(H,14,15)
    • InChI Key： MXZKEQPMRAESGI-UHFFFAOYSA-N
    • SMILES： FC1C=CC2=C(C=1)N=C(C(=O)O)C(N2)=O

Computed Properties

  • Exact Mass: 208.02800
  • Monoisotopic Mass: 208.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.66
  • Refractive Index: 1.686
  • PSA: 83.05000
  • LogP: 0.76040

7-Fluoro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid Security Information

  • Storage Condition：Sealed in dry,2-8°C

7-Fluoro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Fluoro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid Pricemore >>

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 885271-79-4 95%
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Chemenu
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7-Fluoro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
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Ambeed
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Crysdot LLC
CD11033430-1g
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 885271-79-4 95+%
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Crysdot LLC
CD11033430-5g
7-Fluoro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
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